N-[2-(1H-1,2,4-Triazol-5-ylmethyl)-3,4-dihydro-1H-isoquinolin-6-yl]-2-[4-(trifluoromethyl)phenyl]benzamide
N-[2-(1H-1,2,4-Triazol-5-ylmethyl)-3,4-dihydro-1H-isoquinolin-6-yl]-2-[4-(trifluoromethyl)phenyl]benzamide
CP-31398 dihydrochloride is a p53 stabilizer which stabilizes the active conformation of p53 and promotes p53 activity in cancer cell lines with mutant or wild-type p53.
Brand Name:
Vulcanchem
CAS No.:
1217195-61-3
VCID:
VC0524288
InChI:
InChI=1S/C26H22F3N5O/c27-26(28,29)20-8-5-17(6-9-20)22-3-1-2-4-23(22)25(35)32-21-10-7-19-14-34(12-11-18(19)13-21)15-24-30-16-31-33-24/h1-10,13,16H,11-12,14-15H2,(H,32,35)(H,30,31,33)
SMILES:
C1CN(CC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=C(C=C4)C(F)(F)F)CC5=NC=NN5
Molecular Formula:
C22H28Cl2N4O
Molecular Weight:
477.5 g/mol
N-[2-(1H-1,2,4-Triazol-5-ylmethyl)-3,4-dihydro-1H-isoquinolin-6-yl]-2-[4-(trifluoromethyl)phenyl]benzamide
CAS No.: 1217195-61-3
Inhibitors
VCID: VC0524288
Molecular Formula: C22H28Cl2N4O
Molecular Weight: 477.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![N-[2-(1H-1,2,4-Triazol-5-ylmethyl)-3,4-dihydro-1H-isoquinolin-6-yl]-2-[4-(trifluoromethyl)phenyl]benzamide - 1217195-61-3](/images/no_structure.jpg)
| CAS No. | 1217195-61-3 |
|---|---|
| Product Name | N-[2-(1H-1,2,4-Triazol-5-ylmethyl)-3,4-dihydro-1H-isoquinolin-6-yl]-2-[4-(trifluoromethyl)phenyl]benzamide |
| Molecular Formula | C22H28Cl2N4O |
| Molecular Weight | 477.5 g/mol |
| IUPAC Name | N-[2-(1H-1,2,4-triazol-5-ylmethyl)-3,4-dihydro-1H-isoquinolin-6-yl]-2-[4-(trifluoromethyl)phenyl]benzamide |
| Standard InChI | InChI=1S/C26H22F3N5O/c27-26(28,29)20-8-5-17(6-9-20)22-3-1-2-4-23(22)25(35)32-21-10-7-19-14-34(12-11-18(19)13-21)15-24-30-16-31-33-24/h1-10,13,16H,11-12,14-15H2,(H,32,35)(H,30,31,33) |
| Standard InChIKey | WWIFDJIOGCGSBS-IVKCLRODSA-N |
| SMILES | C1CN(CC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=C(C=C4)C(F)(F)F)CC5=NC=NN5 |
| Canonical SMILES | C1CN(CC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=C(C=C4)C(F)(F)F)CC5=NC=NN5 |
| Appearance | Solid powder |
| Description | CP-31398 dihydrochloride is a p53 stabilizer which stabilizes the active conformation of p53 and promotes p53 activity in cancer cell lines with mutant or wild-type p53. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4'-trifluorometthyl-biphenyl-2-carboylic acid(2-(2H-(1,2,4)trizol-3-ylmethyl)-1,2,3,4-tetrahydro-isoquinolin-6-yl) CP-346086 |
| Reference | 1: Fujiwara T, Morimoto K. A compound CP-31398 suppresses excitotoxicity-induced neurodegeneration. Biochem Biophys Res Commun. 2013 Oct 25;440(3):359-63. doi: 10.1016/j.bbrc.2013.08.052. Epub 2013 Aug 26. PubMed PMID: 23988450. 2: Johnson WD, Muzzio M, Detrisac CJ, Kapetanovic IM, Kopelovich L, McCormick DL. Subchronic oral toxicity and metabolite profiling of the p53 stabilizing agent, CP-31398, in rats and dogs. Toxicology. 2011 Nov 18;289(2-3):141-50. doi: 10.1016/j.tox.2011.08.009. Epub 2011 Aug 16. PubMed PMID: 21864638; PubMed Central PMCID: PMC3195508. |
| PubChem Compound | 9826309 |
| Last Modified | Nov 11 2021 |
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